Cas no 58505-91-2 (3-Pyrrolidinecarboxylicacid, 1-octyl-5-oxo-)

• Product Name: 3-Pyrrolidinecarboxylicacid, 1-octyl-5-oxo-
• CAS No: 58505-91-2
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 373977
• PubChem ID: 94089
• Update Time: 2025-04-19

3-Pyrrolidinecarboxylicacid, 1-octyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylicacid, 1-octyl-5-oxo-
• 1-Octyl-5-oxopyrrolidine-3-carboxylic acid
• N-octyl-5-oxopyrrolidine-3-carboxylic acid
• DTXSID70974062
• 58505-91-2
• NS00052790
• AKOS017548309
• EINECS 261-300-7
• KTVSYQGGEIIOPJ-UHFFFAOYSA-N
• SCHEMBL2890516

• Inchi： 1S/C13H23NO3/c1-2-3-4-5-6-7-8-14-10-11(13(16)17)9-12(14)15/h11H,2-10H2,1H3,(H,16,17)
• InChI Key： KTVSYQGGEIIOPJ-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1CCCCCCCC

Computed Properties

• Exact Mass: 241.16789
• Monoisotopic Mass: 241.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.071
• Boiling Point: 416.9°Cat760mmHg
• Flash Point: 205.9°C
• Refractive Index: 1.492
• PSA: 57.61